Cas no 1805176-98-0 (6-Bromo-3-nitro-1H-pyridin-2-one)

• Product Name: 6-Bromo-3-nitro-1H-pyridin-2-one
• CAS No: 1805176-98-0
• MF: C₅H₃BrN₂O₃
• MW: 218.992920160294
• MDL: MFCD28741196
• CID: 4803164
• Update Time: 2023-08-17

6-Bromo-3-nitro-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-hydroxy-3-nitropyridine
• 6-Bromo-3-nitro-1H-pyridin-2-one

• MDL： MFCD28741196
• Inchi： 1S/C5H3BrN2O3/c6-4-2-1-3(8(10)11)5(9)7-4/h1-2H,(H,7,9)
• InChI Key： FAVQGAPQMITNBS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(N1)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 276
• XLogP3: 1.1
• Topological Polar Surface Area: 74.9